molecular formula C24H29N3O3S B2367265 (Z)-4-methoxy-N-(4-(4-methoxyphenyl)-3-(3-morpholinopropyl)thiazol-2(3H)-ylidene)aniline CAS No. 861815-06-7

(Z)-4-methoxy-N-(4-(4-methoxyphenyl)-3-(3-morpholinopropyl)thiazol-2(3H)-ylidene)aniline

Cat. No. B2367265
CAS RN: 861815-06-7
M. Wt: 439.57
InChI Key: SVFRRIYBNMKTDW-IZHYLOQSSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(Z)-4-methoxy-N-(4-(4-methoxyphenyl)-3-(3-morpholinopropyl)thiazol-2(3H)-ylidene)aniline is a useful research compound. Its molecular formula is C24H29N3O3S and its molecular weight is 439.57. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Research

One of the research areas involving compounds similar to (Z)-4-methoxy-N-(4-(4-methoxyphenyl)-3-(3-morpholinopropyl)thiazol-2(3H)-ylidene)aniline is pharmacology, particularly focusing on antihistamine properties. A study synthesized various 1-substituted-4-phenyl-1,2,4-triazolo[4,3-a]quinazolin-5(4H)-ones, starting from aniline, and tested them for their H1-antihistaminic activity. These compounds were found to protect animals from histamine-induced bronchospasm significantly. The study indicated the potential of these compounds as prototypes for future development in pharmacological applications (Alagarsamy, Giridhar, & Yadav, 2005).

Antiulcer Activity

Compounds containing thiazole structures and morpholinopropyl groups have been studied for their anti-ulcerous activity. A specific research synthesized a series of 8H-indeno[1,2-d]thiazoles with N-substituted amino groups and evaluated their anti-ulcer activity. It was found that these compounds exhibited strong inhibitory behavior on ethanol-induced gastric ulcers. This research indicates the potential therapeutic applications of such compounds in treating gastric ulcers (Inoue, Ikesue, & Mizoguchi, 1994).

Anticonvulsant Properties

Another area of interest is the development of compounds with anticonvulsant properties. Studies have designed and synthesized various derivatives, including thiazolidinone derivatives, and evaluated them as anticonvulsant agents. These compounds showed considerable activity in electroshock and pentylenetetrazole-induced lethal convulsion tests. Such studies underscore the potential of thiazole-containing compounds in creating new therapeutic agents for managing convulsions (Faizi et al., 2017).

Antidiabetic Activities

Additionally, certain thiazolidinedione and oxazolidinedione derivatives have been prepared and tested for their antidiabetic effects. These studies reveal the potential of such compounds in lowering glucose and lipid levels, indicating their utility in managing diabetes (Momose et al., 2002).

properties

IUPAC Name

N,4-bis(4-methoxyphenyl)-3-(3-morpholin-4-ylpropyl)-1,3-thiazol-2-imine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H29N3O3S/c1-28-21-8-4-19(5-9-21)23-18-31-24(25-20-6-10-22(29-2)11-7-20)27(23)13-3-12-26-14-16-30-17-15-26/h4-11,18H,3,12-17H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SVFRRIYBNMKTDW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C2=CSC(=NC3=CC=C(C=C3)OC)N2CCCN4CCOCC4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H29N3O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

439.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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